Cas no 103-01-5 (N-Phenylglycine)

• Product Name: N-Phenylglycine
• CAS No: 103-01-5
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD00014009
• CID: 35205
• PubChem ID: 66025
• Update Time: 2024-11-04

N-Phenylglycine Chemical and Physical Properties

Names and Identifiers

• N-Phenylglycine
• Anilinoacetic acid
• H-DL-Phg-OH
• (PHENYLAMINO)ACETIC ACID
• 2-(phenylamino)acetic acid
• AKOS B003332
• AURORA KA-3653
• Glycine, N-phenyl-
• Glycine, N-phenyl- (6CI,7CI,8CI,9CI)
• H-PHENYLGLY-OH
• N-A-AMINOPHENYLACETICACID
• N-ALPHA-AMINOPHENYLACETIC ACID
• N-alpha-Phenyl-glycine
• N--Aminophenylaceticacid
• N-PHENYLAMINOACETIC ACID
• N-PhenylGlocine
• N-PHENYLGLYCIN
• N-PHENYL-GLY-OH
• PHENYL GLYCINE
• PH-GLY-OH
• RARECHEM AL BO 1139
• GL BIOCHEM
• DL-Phg-OH
• N-Ph-Gly-OH
• N-Phenylgcine
• Thioperamide
• Thioperamide maleate
• MR 12842
• N-Cyclohexyl-4-(1H-imidazol-5-yl)-1-piperidinecarbothioamide
• 1-Piperidinecarbothioamide, N-cyclohexyl-4-(1H-imidazol-4-yl)-
• II4319BWUI
• N-Cyclohexy-4-(imidazol-4-yl)-1-piperidinecarbothioamide
• N-cyclohexyl-4-(1H-imidazol-5-yl)piperidine-1-carbothioamide
• Lopac0_001214
• GTPL1267
• BDBM22914
• QKDDJDBFONZGBW-UHFFFAOYSA-N
• HMS3675M08
• HMS3411M08
• NCGC00338448-01
• racemic phenylglycine
• W-108859
• Epitope ID:122700
• UNII-37YJW036TP
• EINECS 203-070-2
• DTXSID2047016
• Z104496210
• N-Phenylglycine, purum, >=97.0% (T)
• AM81798
• EN300-21411
• Phenylglycine
• 2-anilinoacetic acid
• CS-W016312
• 103-01-5
• N-Phenylglycine, 97%
• SY011199
• BB 0240669
• P0180
• MFCD00014009
• AS-31233
• AC-13995
• NS00023200
• AB01331192-02
• AI3-09070
• SCHEMBL41828
• N-phenyl glycine
• Anilinoaceticacid
• AKOS000101581
• FT-0653744
• FT-0695168
• N-
• n-phenyl-glycine
• N-Phenylglycine; LC-tDDA; CE10
• A inverted exclamation mark-Aminophenylacetic acid
• N-PHENYLGLYCINE [MI]
• Q22668730
• CHEMBL3306206
• phenylglycin
• CHEBI:55477
• BIDD:GT0243
• Glycine, phenyl-
• 37YJW036TP
• BBL012003
• ALBB-000236
• STK397549
• (Phenylamino)acetic Acid; 2-(Phenylamino)acetic Acid; Anilinoacetic Acid; N-(Phenylamino)acetic Acid; NPG; NSC 83567
• acetic acid, anilino-

• MDL： MFCD00014009
• Inchi： 1S/C8H9NO2/c10-8(11)6-9-7-4-2-1-3-5-7/h1-5,9H,6H2,(H,10,11)
• InChI Key： NPKSPKHJBVJUKB-UHFFFAOYSA-N
• SMILES： OC(CNC1C=CC=CC=1)=O
• BRN： 509838

Computed Properties

• Exact Mass: 151.06300
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 76

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.2023 (rough estimate)
• Melting Point: 121-123 °C (lit.)
• Boiling Point: 359.0±25.0℃ at 760 mmHg
• Refractive Index: 1.5810 (estimate)
• Water Partition Coefficient: Moderately dissolved
• PSA: 49.33000
• LogP: 1.25610
• Merck: 7292
• pka: 1.83, 4.39(at 25℃)
• Solubility: Soluble in water, slightly soluble in alcohol, slightly soluble in ether. Salt soluble in water is formed in sodium hydroxide base.

N-Phenylglycine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：Room temperature
• Safety Term：S22-S24/25

Related Categories

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